Cas no 1805612-60-5 (3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde
• CAS No: 1805612-60-5
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4894709
• Update Time: 2025-05-24

3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C8H7F2IN2O/c9-8(10)7-5(2-12)4(3-14)1-6(11)13-7/h1,3,8H,2,12H2
• InChI Key： IJEGRYJLRIJXAC-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=C(CN)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.5
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde

3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde (CAS No. 1805612-60-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group, a difluoromethyl group, and an iodine atom, along with a carboxaldehyde functional group. These structural features make it a versatile building block for advanced chemical synthesis and applications.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and materials engineering. The presence of the aminomethyl group introduces nucleophilic properties, while the difluoromethyl substituent enhances the molecule's stability and reactivity. The iodine atom at the 6-position of the pyridine ring further contributes to its electronic properties, making it an attractive candidate for applications in organometallic chemistry and catalysis.

The carboxaldehyde functional group at the 4-position of the pyridine ring is particularly significant. This group allows for easy modification and functionalization, enabling the molecule to serve as a platform for constructing more complex structures. Recent research has demonstrated its utility in synthesizing bioactive molecules, where the aldehyde group can undergo various condensation reactions to form heterocyclic compounds with potential pharmacological activities.

In terms of synthesis, 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde can be prepared through a multi-step process involving nucleophilic substitution, alkylation, and oxidation reactions. The synthesis typically begins with a pyridine derivative, which undergoes sequential substitution reactions to introduce the desired substituents. The final oxidation step converts an alcohol group into the aldehyde functionality, completing the structure.

The compound's unique combination of functional groups makes it highly versatile in chemical transformations. For instance, the aminomethyl group can participate in amide bond formation, while the difluoromethyl group can act as an electron-withdrawing substituent in electrophilic aromatic substitution reactions. The iodine atom at the 6-position provides additional sites for nucleophilic attack or coupling reactions, further expanding its synthetic utility.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation effects due to its aromatic pyridine ring and substituents. These effects influence its redox properties and reactivity in various chemical transformations.

In terms of applications, 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde has shown promise in several areas. In drug discovery, it serves as a valuable intermediate for constructing bioactive molecules with potential anti-inflammatory or anticancer properties. Its ability to form stable metal complexes also makes it a candidate for catalytic applications in organic synthesis.

Moreover, this compound has been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting materials or components of light-emitting diodes (LEDs). Recent studies have demonstrated that derivatives of this compound can exhibit desirable optoelectronic properties under specific conditions.

In conclusion, 3-(Aminomethyl)-2-(difluoromethyl)-6-iodopyridine-4-carboxaldehyde (CAS No. 1805612-60-5) is a highly versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in chemical synthesis, drug discovery, and materials science. As research continues to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing modern chemistry.